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Compound of Interest

Compound Name: Dimethyl 3-methylglutarate

Cat. No.: B101244

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
precautionary measures for Dimethyl 3-methylglutarate. The information is intended to equip
researchers, scientists, and professionals in drug development with the necessary knowledge
to handle this compound responsibly and mitigate potential risks in a laboratory or industrial

setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following table summarizes the key properties of Dimethyl 3-
methylglutarate and the closely related Dimethyl glutarate.
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Property Dimethyl 3-methylglutarate Dimethyl glutarate
Molecular Formula C8H1404[1][2] C7H1204[3]

Molecular Weight 174.19 g/mol [1][4] 160.17 g/mol [3]

Boiling Point 110 °C at 19 mmHgl[4] 210 - 215 °C at 760 mmHg[3]
Density 1.052 g/mL at 25 °C[4] 1.087 g/cm3 (20 °C)[5]

Flash Point Not available 109.00 °C[5]

Melting Point Not available -38 °C[5]

Vapor Pressure Not available 8.3 Pa (20 °C)[5]

Solubility Soluble in water[3] 4.3 g/l[5]

Appearance Colorless liquid Colorless liquid

Toxicological Data

While specific toxicological data for Dimethyl 3-methylglutarate is not readily available in
public literature, data for the structurally similar Dimethyl glutarate provides valuable insight into
its potential hazards. It is recommended to handle Dimethyl 3-methylglutarate with a similar
level of caution.

Value (for Dimethyl

Metric Species Route
glutarate)

LD50 (Oral) 8191 mg/kg[5] Rat Oral

LD50 (Dermal) > 2250 mg/kg[5] Rabbit Dermal

GHS Hazard Statements for Related Compounds: For 3,3-Dimethylglutaric acid, a related
compound, the following GHS hazard statements have been reported:

e H315: Causes skin irritation.[6]

o H319: Causes serious eye irritation.[6]
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o H335: May cause respiratory irritation.[6]

Given these classifications for a similar molecule, it is prudent to assume that Dimethyl 3-
methylglutarate may also cause skin, eye, and respiratory irritation.

Experimental Protocols for Safety Assessment

The toxicological data presented are typically generated following standardized experimental
protocols. The Organisation for Economic Co-operation and Development (OECD) provides a
set of internationally recognized guidelines for the testing of chemicals. The following are
summaries of key guidelines relevant to the assessment of substances like Dimethyl 3-
methylglutarate.

OECD Test Guideline 423: Acute Oral Toxicity - Acute
Toxic Class Method

This method is used to determine the acute oral toxicity of a substance.[4][7]

e Principle: A stepwise procedure is employed using a small number of animals per step to
obtain enough information on the acute toxicity to classify the substance.[4]

o Methodology:

o The test substance is administered orally to a group of three animals of a single sex
(usually females) at a defined dose.[4]

o The presence or absence of compound-related mortality or moribundity determines the
next step.[4]

o If mortality is observed, the next test is conducted at a lower dose. If no mortality is
observed, a higher dose is used.

o Animals are fasted before the administration of the substance by gavage.[4]

o Observations are made for up to 14 days.[4]
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OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline details the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[8][9][10]

¢ Principle: The substance is applied to the skin of an animal, and the degree of irritation is
evaluated at specified intervals.[9]

o Methodology:

o Asingle dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a
small area of the skin (approximately 6 cm?) of an albino rabbit.[9]

o The exposure period is typically 4 hours, after which the substance is removed.[9]

o The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after application,
and observations continue for up to 14 days.[9]

o Atiered testing strategy is recommended, starting with a weight-of-the-evidence analysis
and in vitro tests before proceeding to in vivo testing.[8]

OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis Test Method

This in vitro method provides an alternative to animal testing for skin irritation.[1][11][12]

¢ Principle: The test uses a reconstructed human epidermis (RhE) model that mimics the
upper layers of human skin. The potential of a chemical to cause skin irritation is determined
by its effect on cell viability.[1][11]

» Methodology:
o The test chemical is applied topically to the RhE tissue.[11]

o After a specific exposure and post-exposure incubation period, cell viability is measured
using the MTT assay. In this assay, the vital dye MTT is converted by mitochondrial
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enzymes of viable cells into a blue formazan salt, which is then quantified.[11]
o A chemical is identified as an irritant if it reduces cell viability below a defined threshold (<

509).[11]

Safety and Handling Precautions

Based on the available data for Dimethyl 3-methylglutarate and related compounds, the
following handling precautions are recommended.

Engineering Controls

o Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially
when heating the substance or when aerosols may be generated.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented based on a thorough risk assessment.
The following are general recommendations:

e Eye and Face Protection: Wear chemical safety goggles. A face shield may be necessary for
operations with a high risk of splashing.[13]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves such as neoprene or nitrile.[13] Always inspect
gloves for signs of degradation before use.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
quantities or increased exposure risk, chemical-resistant coveralls may be necessary.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge may be required. The need for
respiratory protection should be determined by a qualified industrial hygienist.

Hygiene Measures
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» Wash hands thoroughly after handling the substance.[14]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[14]

e Remove contaminated clothing promptly and wash it before reuse.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention if irritation develops or
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[14]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[14]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents, acids, and bases.

o Disposal: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the substance to enter drains or waterways.

Logical Workflow for Handling and Emergency
Response

The following diagram illustrates a logical workflow for the safe handling of Dimethyl 3-
methylglutarate and the appropriate response in case of an accidental exposure.
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Workflow for Safe Handling and Emergency Response of Dimethyl 3-methylglutarate

Risk Assessment
- Review SDS No Yes
- Identify Hazards

:

Select Appropriate PPE
- Goggles/Face Shield
- Gloves
- Lab Coat

'

Engineering Controls
- Fume Hood
- Eyewash/Safety Shower

;

Safe Handling Procedure
- Avoid Inhalation, Ingestion, Skin/Eye Contact
- Good Housekeeping

Accidental Exposure?

Follow First Aid Procedures
- Inhalation -> Fresh Air
- Skin/Eye -> Flush with Water
- Ingestion -> Do Not Induce Vomiting

Proper Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Seek Immediate Waste Disposal
Medical Attention - Follow Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Disclaimer: This guide is intended for informational purposes only and does not supersede any

legal requirements or institutional protocols. Always consult the most current Safety Data Sheet

(SDS) for Dimethyl 3-methylglutarate and follow all applicable safety guidelines and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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